N-(3R)-1-Azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide
N-(3R)-1-Azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide
Brand Name:
Vulcanchem
CAS No.:
527680-56-4
VCID:
VC0005433
InChI:
InChI=1S/C16H20N2O3/c19-16(17-13-10-18-5-3-11(13)4-6-18)12-1-2-14-15(9-12)21-8-7-20-14/h1-2,9,11,13H,3-8,10H2,(H,17,19)/t13-/m0/s1
SMILES:
C1CN2CCC1C(C2)NC(=O)C3=CC4=C(C=C3)OCCO4
Molecular Formula:
C16H20N2O3.C4H4O4
Molecular Weight:
288.34 g/mol
N-(3R)-1-Azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide
CAS No.: 527680-56-4
Inhibitors
VCID: VC0005433
Molecular Formula: C16H20N2O3.C4H4O4
Molecular Weight: 288.34 g/mol
| CAS No. | 527680-56-4 |
|---|---|
| Product Name | N-(3R)-1-Azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide |
| Molecular Formula | C16H20N2O3.C4H4O4 |
| Molecular Weight | 288.34 g/mol |
| IUPAC Name | N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
| Standard InChI | InChI=1S/C16H20N2O3/c19-16(17-13-10-18-5-3-11(13)4-6-18)12-1-2-14-15(9-12)21-8-7-20-14/h1-2,9,11,13H,3-8,10H2,(H,17,19)/t13-/m0/s1 |
| Standard InChIKey | LUVXHMJTVXZFPD-ZDUSSCGKSA-N |
| Isomeric SMILES | C1CN2CCC1[C@H](C2)NC(=O)C3=CC4=C(C=C3)OCCO4 |
| SMILES | C1CN2CCC1C(C2)NC(=O)C3=CC4=C(C=C3)OCCO4 |
| Canonical SMILES | C1CN2CCC1C(C2)NC(=O)C3=CC4=C(C=C3)OCCO4 |
| Synonyms | N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide(2E)-2-butenedioate PHA 568487 PHA-568487 PHA-568487E PHA568487 |
| PubChem Compound | 9932000 |
| Last Modified | Nov 11 2021 |
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